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Compound of Interest

Compound Name: Rhodinyl propionate

CAS No.: 105-89-5

Cat. No.: B089866

Get Quote

Executive Summary
Rhodinyl Propionate (CAS 105-89-5) is a high-value ester valued for its deep, red-rose, and

fruity-floral olfactory profile.[1] In the fragrance supply chain, it represents a critical vulnerability:

"Natural" Rhodinyl Propionate (derived from Pelargonium graveolens or Cymbopogon

winterianus) commands a significant price premium over its petrochemical or semi-synthetic

counterparts.

This guide provides a rigorous analytical framework for distinguishing between these sources.

Unlike simple purity assays, authentication requires a multi-dimensional approach:

Stereochemical Analysis (Chiral GC), Isotopic Fingerprinting (IRMS), and Impurity Profiling.

The Chemical Context: Defining "Rhodinol"
To authenticate the propionate ester, one must first understand the alcohol moiety. "Rhodinol"

is a commercial designation, not a strict IUPAC name.
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Natural Rhodinol: A fraction isolated from Geranium or Citronella oil, composed primarily of

(-)-

-citronellol mixed with geraniol and traces of citronellal.[1]

Synthetic Rhodinol: Produced via the hydrogenation of geraniol/nerol or from citronellal.

Unless asymmetric synthesis is employed, this often results in racemic mixtures or unnatural

isomer ratios.

Therefore, Rhodinyl Propionate is the propionic acid ester of this complex alcohol mixture.

Comparative Analysis Framework
Methodology 1: Chiral Gas Chromatography (The
Stereochemical Fingerprint)
Nature is homochiral. Enzymes in Pelargonium species produce specific enantiomers with high

precision. Synthetic processes, unless using expensive chiral catalysts, typically yield

racemates.

Natural Profile: Predominantly (

)-(-)-

-rhodinyl propionate (levorotatory).[1]

Synthetic Profile: Often Racemic (

) or varying ratios depending on the starting material (e.g., synthetic (

)-citronellol).

Experimental Protocol: Chiral GC Analysis
Column: Beta-DEX 225 or equivalent cyclodextrin-based capillary column (30m x 0.25mm x

0.25µm).

Carrier Gas: Helium at 1.0 mL/min (constant flow).

Temperature Program: 70°C (2 min hold)
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2°C/min

200°C.

Detection: FID or MS (SIM mode for m/z 123, 136).

Validation Criterion: Natural samples must exhibit an Enantiomeric Excess (ee) > 90% for the

(

)-isomer.

Methodology 2: GC-C-IRMS (The Origin Verification)
When chiral analysis is inconclusive (e.g., if the synthetic route used chiral starting materials),

Isotope Ratio Mass Spectrometry (IRMS) provides the definitive verdict. It measures the ratio of

to

(

).

Mechanism: Plants discriminate against

during photosynthesis.

C3 Plants (Geranium/Rose):

typically -25‰ to -29‰.[1]

Petrochemical Precursors:

typically -27‰ to -32‰ (often lighter/more negative).[1]

Critical Insight: While ranges overlap, the internal isotopic pattern (comparing the propionate

moiety vs. the rhodinyl moiety via pyrolysis) reveals addition of synthetic propionic acid to

natural rhodinol (semi-synthetic adulteration).

Methodology 3: Impurity Profiling (The "Entourage"
Effect)
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Natural extracts contain a complex matrix of minor terpenes that survive esterification.

Synthetic versions are "cleaner" regarding terpenes but "dirtier" regarding process byproducts.

Marker Type
Natural Rhodinyl
Propionate

Synthetic Rhodinyl
Propionate

Isomers

High

-isomer content; trace

-isomer.[1]

Variable

ratio depending on

hydrogenation catalyst.[1]

Trace Terpenes

Present: Geranyl propionate,

Linalyl propionate,

-Caryophyllene, Germacrene

D.

Absent: Complex

sesquiterpenes are usually

missing.[1]

Process Residues
None (Solvent-free extraction).

[1]

Possible: Traces of chlorinated

solvents, heavy metal catalyst

residues (Pd/Ni).[1]

Data Visualization & Decision Logic
The following diagram illustrates the logical workflow for authenticating a sample of Rhodinyl
Propionate.
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Figure 1: Integrated Analytical Workflow for Rhodinyl Propionate Authentication.
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Detailed Comparative Data Table
The following table summarizes the quantitative differences expected during analysis.

Parameter
Natural Rhodinyl

Propionate (ex-
Geranium)

Synthetic Rhodinyl

Propionate
Detection Method

Optical Rotation

Levorotatory (

to

)

Often Inactive (

) or varying

Polarimetry / Chiral

GC

Chiral Distribution
>90% (

)-(-)-isomer

50:50 Racemic

(unless asymmetric

synthesis)

Chiral GC

(Cyclodextrin)

Carbon Isotopes (

)

to

‰ (VPDB)

to

‰ (VPDB)

GC-C-IRMS

C14 Activity
100% Biobased

Carbon (Modern)
0% (Fossil Carbon)

Radiocarbon Dating (

)

Associated Esters

Geranyl propionate

(10-20%), Citronellyl

propionate

High purity Rhodinyl

propionate (>98%)

GC-MS (Polar

Column)

Olfactory Profile

Rich, heavy, leafy-

rose, minty

undertones

Sharper, thinner,

strictly floral
Sensory Evaluation

Conclusion
Authentication of Rhodinyl Propionate cannot rely on a single data point. The Senior

Application Scientist approach dictates a "preponderance of evidence" strategy:

Screen with GC-MS: If the profile is "too clean" (lacking sesquiterpenes), suspect synthetic

origin.
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Verify with Chiral GC: If the sample is racemic, it is synthetic.

Confirm with IRMS: If the chiral signature is manipulated (e.g., using chiral pool synthesis),

the Carbon-13 ratio will reveal the petrochemical origin of the propionic acid or the alcohol

backbone.

For drug development and high-end perfumery, where the biological activity or olfactory depth

of the specific isomer is required, purchasing "Natural" material without this validation protocol

is a significant quality risk.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Showing Compound Rhodinyl propionate (FDB016189) - FooDB [foodb.ca]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.efsa.europa.eu%2Fen%2Fefsajournal%2Fpub%2F2994
https://www.benchchem.com/product/b089866/docs?utm_src=pdf-body#spectroscopic-analysis-of-synthetic-vs-natural-rhodinyl-propionate-a-comparative-authentication-guide
https://foodb.ca/compounds/FDB016189
https://www.google.com/url?sa=E&q=http%3A%2F%2Fwww.thegoodscentscompany.com%2Fdata%2Frw1034381.html
https://www.scitepress.org/Papers/2019/99560/99560.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.tandfonline.com%2Fdoi%2Fabs%2F10.1080%2F10412905.2010.9700263
https://www.google.com/url?sa=E&q=https%3A%2F%2Ftisserandinstitute.org%2Fhighs-lows-gc-ms-essential-oil-analysis%2F
https://www.benchchem.com/product/b089866/docs?utm_src=pdf-body#spectroscopic-analysis-of-synthetic-vs-natural-rhodinyl-propionate-a-comparative-authentication-guide
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2FRhodinyl-propionate
https://www.benchchem.com/product/b089866?utm_src=pdf-custom-synthesis#bc-rfq
https://foodb.ca/compounds/FDB016189
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089866?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. scitepress.org [scitepress.org]

To cite this document: BenchChem. [Spectroscopic Analysis of Synthetic vs. Natural
Rhodinyl Propionate: A Comparative Authentication Guide]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b089866/docs#spectroscopic-
analysis-of-synthetic-vs-natural-rhodinyl-propionate-a-comparative-authentication-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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